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Introduction

Anaplastic Lymphoma Kinase (ALK) is a receptor tyrosine kinase that plays a crucial role in the
development of the central and peripheral nervous systems.[1][2] Under normal physiological
conditions, ALK expression is tightly regulated and predominantly found in neural tissues.[2][3]
However, aberrant ALK activation, through mechanisms such as gene rearrangements,
mutations, or amplification, is a known oncogenic driver in various cancers, including non-small
cell lung cancer (NSCLC) and neuroblastoma.[4][5] The discovery of ALK's role in cancer has
spurred the development of targeted therapies, making the characterization of its expression
and that of its ligands a critical area of research. This guide provides an in-depth overview of
the tissue-specific expression of ALK and its activating ligands, FAM150A (also known as AUG-
a) and FAM150B (AUG-B), as well as the putative ligand Pleiotrophin (PTN).[6][7][8]

ALK and Ligand Expression Profiles

The expression of ALK and its ligands varies significantly across different human tissues. The
following tables summarize the available quantitative and qualitative data on their distribution.
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Table 1: Tissue-Specific Expression of ALK

mRNA Expression

Protein Expression

Tissue Key References
Level Level
Brain High High in neurons [31[9][10]
Spinal Cord High Detected [10]
Testis Moderate Detected [10]
Small Intestine Moderate Detected [10]
Colon Low Low [11]
Lung Low / Not detected in Low / Not detected in [119012]
normal tissue normal tissue
Thyroid Low Low [11]
Adrenal Gland Low Low [11]
Bone Marrow Low Low [11]
Kidney Low Low [11]
Liver Low Low [11]
Pancreas Low Low [11]
Spleen Low Low [11]
Prostate Low Low [11]
Detected in ganglion
Appendix Not Reported cells of myenteric [2][13]

plexus

Data is a synthesis from multiple sources and expression levels are relative. For detailed

information, refer to the cited literature.

Table 2: Tissue-Specific Expression of ALK Ligands
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mRNA Expression

Ligand Tissue Level Key References
FAM150A (AUG-B) Thyroid Highest [14]
Stomach Moderate [14]

Trachea Moderate [14]

Small Intestine Moderate [14]

Prostate Moderate [14]

Brain Moderate [14]

FAM150B (AUG-0) Adrenal Gland High [6][14]
Pancreas Moderate [14]

Testis Moderate [14]

Uterus Moderate [14]

Pleiotrophin (PTN) Brain High [15][16]
Nervous System High [17]

Pituitary Gland High [17]

Heart High [17]

Placenta High [17]

Testis High [17]

Stomach High [17]

Bladder High [17]

Osteoblasts Detected [16]

Expression levels are relative and based on available data. It is noteworthy that while
Pleiotrophin has been investigated as a potential ALK ligand, recent studies suggest FAM150A
and FAM150B are the more potent, direct activators of the ALK receptor.[6][7][8]
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ALK Signaling Pathways

Upon ligand binding, ALK undergoes dimerization and autophosphorylation, initiating a
cascade of downstream signaling events. The principal pathways activated by ALK include:

RAS-RAF-MEK-ERK (MAPK) Pathway: Primarily involved in cell proliferation and
differentiation.[18][19]

PI3K-AKT-mTOR Pathway: Crucial for cell survival, growth, and proliferation.[18][19]

JAK-STAT Pathway: Plays a significant role in cytokine signaling and cell growth.[3][18]

PLCy Pathway: Involved in cell motility and invasion.[18][19]

These pathways collectively contribute to the cellular processes that can be dysregulated in
ALK-driven cancers.
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ALK Signaling Pathway
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A diagram of the major ALK signaling pathways.

Experimental Protocols for Expression Analysis
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Accurate determination of ALK and its ligand expression is paramount for both research and
clinical applications. Below are detailed methodologies for key experimental techniques.

Immunohistochemistry (IHC)

IHC is a widely used technique to detect the presence and localization of proteins in tissue
sections.

Protocol: ALK Protein Detection in Formalin-Fixed, Paraffin-Embedded (FFPE) Tissues
o Tissue Preparation:

o Fix tissue in 10% neutral buffered formalin for 6 to 72 hours.[20]

o Embed in paraffin and cut 4-5 um sections onto positively charged slides.[20]

o Deparaffinization and Rehydration:

[e]

Incubate slides in Xylene: 2 changes, 5 minutes each.

(¢]

Incubate in 100% Ethanol: 2 changes, 3 minutes each.

[¢]

Incubate in 95% Ethanol: 2 minutes.

Incubate in 70% Ethanol: 2 minutes.

[¢]

Rinse with deionized water.

[e]

e Antigen Retrieval:

o Perform heat-induced epitope retrieval (HIER) using a high pH antigen retrieval solution
(e.g., Tris-EDTA, pH 9.0).

o Heat slides in the retrieval solution at 95-100°C for 20-40 minutes.[21]
o Allow slides to cool to room temperature.

» Peroxidase Blocking:
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o Incubate sections with 3% hydrogen peroxide for 10 minutes to block endogenous
peroxidase activity.

o Rinse with wash buffer (e.g., PBS or TBS).

Primary Antibody Incubation:

o Incubate with a validated primary antibody against ALK (e.g., clone D5F3 or 5A4) at the
optimal dilution for 30-60 minutes at room temperature or overnight at 4°C.[20][22]

Detection System:

o Apply a polymer-based detection system (e.g., HRP-polymer) and incubate according to
the manufacturer's instructions.

o Rinse with wash buffer.

Chromogen Application:

o Apply a chromogen solution (e.g., DAB) and incubate until the desired stain intensity
develops.

o Rinse with deionized water.

Counterstaining, Dehydration, and Mounting:

o Counterstain with hematoxylin.

o Dehydrate through graded alcohols and xylene.
o Mount with a permanent mounting medium.

Interpretation: A positive result for ALK is typically characterized by strong, granular cytoplasmic
staining in tumor cells.[20]

In Situ Hybridization (ISH)

ISH is used to detect specific DNA or RNA sequences within a tissue section. Fluorescence
ISH (FISH) is the gold standard for detecting ALK gene rearrangements.
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Protocol: ALK Gene Rearrangement Detection by FISH

e Probe Selection: Use a break-apart probe set that flanks the ALK gene locus on
chromosome 2p23.[23]

e Pre-treatment:

o Deparaffinize and rehydrate FFPE sections as described for IHC.

o Treat with a protease (e.g., pepsin or proteinase K) to permeabilize the tissue.
» Denaturation:

o Co-denature the probe and target DNA on the slide at approximately 75°C for 5-10
minutes.

o Hybridization:

o Incubate the slides in a humidified chamber at 37°C overnight to allow the probe to
hybridize to the target DNA.

o Post-Hybridization Washes:

o Perform stringent washes to remove non-specifically bound probe. This typically involves
washes in a salt solution at an elevated temperature (e.g., 72°C).

o Counterstaining and Mounting:
o Counterstain the nuclei with DAPI.
o Mount with an anti-fade mounting medium.

Interpretation: In a normal cell, the two fluorescent signals from the break-apart probe will
appear as a single fused or very close signal. In a cell with an ALK rearrangement, the signals
will be split apart or there will be an isolated single signal.[24]

RNA Sequencing (RNA-seq)

RNA-seq provides a comprehensive and quantitative view of the transcriptome.
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Workflow: Gene Expression Analysis using RNA-seq

e RNA Extraction:
o lIsolate total RNA from fresh-frozen or FFPE tissue samples using a suitable Kit.
o Assess RNA quality and quantity (e.g., using a Bioanalyzer).

e Library Preparation:

(¢]

Deplete ribosomal RNA (rRNA).

[¢]

Fragment the remaining RNA.

o

Synthesize first and second-strand cDNA.

[e]

Ligate sequencing adapters.

o

Amplify the library by PCR.
e Sequencing:

o Sequence the prepared libraries on a next-generation sequencing (NGS) platform. A
sequencing depth of 30-50 million reads per sample is generally recommended for human
samples.[25]

o Data Analysis:
o Quality Control: Assess the quality of the raw sequencing reads.
o Alignment: Align the reads to a reference genome.
o Quantification: Count the number of reads mapping to each gene.

o Normalization: Normalize the read counts to account for differences in library size and
gene length.

o Differential Expression Analysis: Identify genes that are differentially expressed between
different conditions.
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Quantitative Real-Time PCR (qRT-PCR)

gRT-PCR is a sensitive method for quantifying the expression of specific genes.

Protocol: Gene Expression Quantification by qRT-PCR

RNA Extraction and cDNA Synthesis:

o Extract high-quality total RNA from tissue samples.

o Reverse transcribe the RNA into cDNA using a reverse transcriptase enzyme.[26]

Primer and Probe Design:

o Design and validate primers specific to the target genes (ALK, FAM150A, FAM150B, PTN)
and a stable reference (housekeeping) gene.

Real-Time PCR Reaction:

o Prepare a reaction mix containing cDNA, primers, a fluorescent dye (e.g., SYBR Green) or
a fluorescently labeled probe, and DNA polymerase.

o Perform the PCR reaction in a real-time PCR instrument.

Data Analysis:

o Determine the cycle threshold (Ct) value for each gene.

o Normalize the Ct values of the target genes to the Ct value of the reference gene.

o Calculate the relative expression levels using the AACt method or a standard curve.[26]
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Experimental Workflow for Expression Analysis
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A flowchart of experimental workflows.

Conclusion

The tissue-specific expression of ALK and its ligands is a complex and highly regulated
process. Understanding these expression patterns is fundamental for elucidating the
physiological roles of ALK signaling and its pathological activation in cancer. The
methodologies outlined in this guide provide a robust framework for researchers and clinicians
to investigate the ALK signaling axis, ultimately aiding in the development and application of
targeted therapies for ALK-driven malignancies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://www.benchchem.com/product/b15621162/docs?utm_src=pdf-body-img#the-tissue-specific-expression-of-alk-and-its-ligands-a-technical-guide
https://www.benchchem.com/product/b15621162?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621162?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

researchgate.net [researchgate.net]
NordiQC - Immunohistochemical Quality Control [nordigc.org]
researchgate.net [researchgate.net]

1.
2.
3.
4. aacrjournals.org [aacrjournals.org]
5. mdpi.com [mdpi.com]

6.

FAM150A and FAM150B are activating ligands for anaplastic lymphoma kinase - PMC
[pmc.ncbi.nlm.nih.gov]

7. FAM150A and FAM150B are activating ligands for anaplastic lymphoma kinase | eLife
[elifesciences.org]

8. The function and therapeutic targeting of anaplastic lymphoma kinase (ALK) in non-small
cell lung cancer (NSCLC) - PMC [pmc.ncbi.nim.nih.gov]

9. Expression and functional analysis of the anaplastic lymphoma kinase (ALK) gene in
tumor cell lines - PubMed [pubmed.ncbi.nim.nih.gov]

10. pnas.org [pnas.org]

11. Tissue expression of ALK - Summary - The Human Protein Atlas [v19.proteinatlas.org]
12. researchgate.net [researchgate.net]

13. nordiqgc.org [nordigc.org]

14. researchgate.net [researchgate.net]

15. Pleiotrophin gene expression is highly restricted and is regulated by platelet-derived
growth factor - PubMed [pubmed.ncbi.nim.nih.gov]

16. sinobiological.com [sinobiological.com]

17. On the role of pleiotrophin and its receptors in development and angiogenesis | The
International Journal of Developmental Biology [ijdb.ehu.eus]

18. Anaplastic lymphoma kinase: signalling in development and disease - PMC
[pmc.ncbi.nlm.nih.gov]

19. creative-diagnostics.com [creative-diagnostics.com]
20. benchchem.com [benchchem.com]
21. nichireibiosciences.com [nichireibiosciences.com]

22. Comparison of two immunohistochemical staining protocols for ALK demonstrates non-
inferiority of a 5A4 clone-based protocol versus an ALKO1 clone-based protocol for the
diagnosis of ALK + anaplastic large cell ymphoma - PMC [pmc.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 12/14 Tech Support


https://www.researchgate.net/figure/General-overview-of-anaplastic-lymphoma-kinase-ALK-downstream-signaling-ALK-signaling_fig3_331350801
https://www.nordiqc.org/epitope.php?id=14
https://www.researchgate.net/figure/ALK-signaling-pathway-ALK-activates-multiple-pathways-including-phospholipase-C-g_fig4_323266204
https://aacrjournals.org/clincancerres/article/15/18/5609/74305/Inhibition-of-ALK-Signaling-for-Cancer-TherapyALK
https://www.mdpi.com/1467-3045/47/12/996
https://pmc.ncbi.nlm.nih.gov/articles/PMC4658194/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4658194/
https://elifesciences.org/articles/09811
https://elifesciences.org/articles/09811
https://pmc.ncbi.nlm.nih.gov/articles/PMC5817728/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5817728/
https://pubmed.ncbi.nlm.nih.gov/12115586/
https://pubmed.ncbi.nlm.nih.gov/12115586/
https://www.pnas.org/doi/10.1073/pnas.1520099112
https://v19.proteinatlas.org/ENSG00000171094-ALK/tissue
https://www.researchgate.net/figure/Genomic-location-and-expression-of-ALK-in-physiological-condition-A-The-human-ALK-gene_fig1_321409261
https://nordiqc.org/downloads/assessments/90_14.pdf
https://www.researchgate.net/figure/Expression-of-FAM150-family-FAM150A-and-FAM150B-and-LTK-A-Homology-between-FAM150A_fig3_267274661
https://pubmed.ncbi.nlm.nih.gov/1373617/
https://pubmed.ncbi.nlm.nih.gov/1373617/
https://www.sinobiological.com/resource/pleiotrophin-ptn
https://ijdb.ehu.eus/article/210122ep
https://ijdb.ehu.eus/article/210122ep
https://pmc.ncbi.nlm.nih.gov/articles/PMC2708929/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2708929/
https://www.creative-diagnostics.com/alk-pathway.htm
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Immunohistochemical_IHC_Detection_of_ALK_Protein_Expression_in_Ensartinib_Studies.pdf
https://nichireibiosciences.com/wp-content/themes/nichirei/pdf/alk_detection_kit.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10766797/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10766797/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10766797/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621162?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 23. ALK Rearrangement for NSCLC by FISH | MLabs [mlabs.umich.edu]
e 24, researchgate.net [researchgate.net]

» 25. RNA-Seq data processing and gene expression analysis | H3ABioNet Standard
Operating Procedures [h3abionet.github.io]

e 26. Monitoring gene expression: quantitative real-time rt-PCR - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [The Tissue-Specific Expression of ALK and its Ligands:
A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621162/docs#the-tissue-specific-expression-of-
alk-and-its-ligands-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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